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Compound of Interest

Compound Name: CCT68127

Cat. No.: B1668746 Get Quote

This guide provides crucial safety and logistical information for the handling of CCT68127, a

potent and orally active CDK inhibitor used in anti-cancer research.[1] Adherence to these

operational and disposal procedures is essential for ensuring a safe laboratory environment for

all researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data
While a specific Safety Data Sheet (SDS) for CCT68127 is not readily available in the public

domain, its nature as a potent CDK inhibitor necessitates handling it with care as a potentially

hazardous compound.[1] Standard laboratory practices and the use of appropriate personal

protective equipment are crucial to prevent contamination of skin, eyes, and personal clothing.

[2]

Quantitative Data Summary

Property Data Source

Molecular Formula C₁₉H₂₇N₇O MedKoo Biosciences

Molecular Weight 369.47 g/mol MedKoo Biosciences

Appearance Solid Powder General product information

Storage (Short Term) 0 - 4 °C (days to weeks) MedKoo Biosciences[3]

Storage (Long Term) -20 °C (months to years) MedKoo Biosciences[3]
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any specific experimental protocol. The

following table outlines general PPE recommendations for handling CCT68127.

Task
Recommended Personal Protective
Equipment (PPE)

Handling Powder

Gloves: Double gloving with chemotherapy-

rated nitrile gloves is recommended. Gown/Lab

Coat: A disposable, low-lint gown designed for

handling hazardous materials.[4] Eye

Protection: Chemical splash goggles or safety

glasses with side shields.[5] Respiratory

Protection: A NIOSH-approved respirator (e.g.,

N95) is advised when handling the powder

outside of a certified chemical fume hood or

containment enclosure. Face Protection: A face

shield should be used in conjunction with

goggles when there is a risk of splashing.[5]

Handling Solutions

Gloves: Double gloving with chemotherapy-

rated nitrile gloves. Gown/Lab Coat: A

disposable, fluid-resistant lab coat or gown. Eye

Protection: Chemical splash goggles.[5] Face

Protection: A face shield for additional splash

protection.[5]

Experimental Protocols: Safe Handling Workflow
The following procedural steps provide a general workflow for the safe handling of CCT68127
from receipt to disposal.

1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located within a certified chemical fume hood or a

containment balance enclosure.
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Verify that an eyewash station and safety shower are readily accessible and have been

recently tested.

Prepare all necessary materials, including vials, solvents, and waste containers, within the

fume hood.

2. Donning PPE:

Put on all required PPE as outlined in the table above before handling the compound.

3. Weighing and Reconstitution:

Carefully weigh the required amount of CCT68127 powder within the fume hood to minimize

inhalation risk.

To reconstitute, slowly add the appropriate solvent (e.g., DMSO) to the vial containing the

powder to prevent splashing.

4. During Use:

Always handle solutions of CCT68127 within a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the laboratory area.[6][7]

5. Doffing PPE:

Remove PPE in the designated area, ensuring not to contaminate skin or clothing.

Dispose of single-use PPE in the appropriate hazardous waste stream.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Seek

medical attention if irritation develops.[7]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek

immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Spills: Evacuate the area. Wearing appropriate PPE, absorb the spill with an inert material

(e.g., vermiculite, sand) and collect it in a sealed, labeled container for hazardous waste

disposal.[6]

Storage and Disposal Plan
Storage:

Store CCT68127 in a tightly sealed container in a dry, dark, and well-ventilated area.[3][7]

Follow the recommended storage temperatures for short-term and long-term storage to

ensure stability.[3]

Disposal:

Dispose of unused CCT68127 and any contaminated materials (e.g., gloves, vials, pipette

tips) as hazardous chemical waste in accordance with local, state, and federal regulations.

Liquid Waste: Collect unused solutions in a designated, sealed, and clearly labeled

hazardous waste container.

Solid Waste: Dispose of empty vials and contaminated consumables in the appropriate solid

hazardous waste stream.[6]

Visual Workflow for Safe Handling of CCT68127
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Caption: Workflow for the safe handling of CCT68127.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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